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Compound of Interest

Compound Name: Ethyl 3-azidopropanoate

Cat. No.: B2940946

An In-depth Technical Guide to Ethyl 3-
azidopropanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties of Ethyl 3-azidopropanoate. Due to the
limited availability of experimental data for this specific compound in publicly accessible
databases, this document provides information on the closely related precursor, 3-
azidopropanoic acid, and outlines a general synthetic methodology for the preparation of ethyl
esters from carboxylic acids.

Physical Properties

Direct experimental data for the melting and boiling points of Ethyl 3-azidopropanoate are not
readily available in the surveyed literature and chemical databases. However, physical
properties for the parent carboxylic acid, 3-azidopropanoic acid, are documented and
presented below for reference.

Table 1: Physical Properties of 3-azidopropanoic acid
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Property Value
Molecular Formula CsHsNs0:2
Molecular Weight 115.09 g/mol
CAS Number 18523-47-2
Melting Point Not available
Boiling Point Not available

Data sourced from publicly available chemical databases.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis and purification of Ethyl 3-
azidopropanoate is not available in the public domain. However, a standard and widely utilized
method for the synthesis of ethyl esters from their corresponding carboxylic acids is the Fischer
esterification. This reaction involves the acid-catalyzed esterification of a carboxylic acid with
an alcohol.

General Protocol for Fischer Esterification of 3-azidopropanoic acid:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 3-azidopropanoic acid and a significant excess of anhydrous ethanol. The
ethanol acts as both a reactant and the solvent.

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated
sulfuric acid or p-toluenesulfonic acid, to the reaction mixture while stirring.

e Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

o Work-up: After the reaction is deemed complete, cool the mixture to room temperature. The
excess ethanol is typically removed under reduced pressure using a rotary evaporator.
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o Neutralization: The remaining mixture is diluted with an organic solvent (e.g., diethyl ether or
ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate to
neutralize the acidic catalyst and any unreacted carboxylic acid. This is followed by washing

with brine.

e Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced
pressure to yield the crude ethyl 3-azidopropanoate.

» Purification: The crude ester can be purified by fractional distillation under reduced pressure
to obtain the final product.

Visualizations

To illustrate the general experimental procedure for the synthesis of Ethyl 3-azidopropanoate
via Fischer esterification, the following workflow diagram is provided.
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General workflow for the synthesis of Ethyl 3-azidopropanoate.
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 To cite this document: BenchChem. [Physical properties of Ethyl 3-azidopropanoate (e.qg.,
melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2940946#physical-properties-of-ethyl-3-
azidopropanoate-e-g-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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